Cas no 789-24-2 (9H-Fluorene, 9-phenyl-)

9H-Fluorene, 9-phenyl- structure

Product Name:9H-Fluorene, 9-phenyl-

CAS No:789-24-2

MF:C₁₉H₁₄

MW:242.314465045929

CID:563577

PubChem ID:13091

Update Time:2024-10-27

9H-Fluorene, 9-phenyl- Chemical and Physical Properties

Names and Identifiers

- 9H-Fluorene, 9-phenyl-
- 9-phenyl-9H-fluorene
- 9-Phenylfluorene
- 9H-Fluorene,9-phenyl
- 9-phenyl-9H-fluoren
- 9-Phenylfluorene1000µg
- 9-phenylfluoroene
- Fluorene,9-phenyl
- NSC-27929
- NSC 27929
- DTXSID90229369
- 9H-Fluorene,9-phenyl-
- 9-Phenyl-9H-fluorene #
- F74982
- AKOS015906324
- 789-24-2
- Fluorene, 9-phenyl-
- NSC27929
- 9-Phenyl-9H-fluorene (ACI)
- Fluorene, 9-phenyl- (6CI, 7CI, 8CI)
- DB-243007
- DTXCID60151860
- Inchi： 1S/C19H14/c1-2-8-14(9-3-1)19-17-12-6-4-10-15(17)16-11-5-7-13-18(16)19/h1-13,19H
- InChI Key： ZJQCOVBALALRCC-UHFFFAOYSA-N
- SMILES： C1C=CC(C2C3C(=CC=CC=3)C3C2=CC=CC=3)=CC=1

Computed Properties

Exact Mass: 242.11000
Monoisotopic Mass: 242.10955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5
Topological Polar Surface Area: 0

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 146-148 °C
Boiling Point: 378.7±22.0 °C at 760 mmHg
Flash Point: 175.6±16.4 °C
Refractive Index: 1.657
PSA: 0.00000
LogP: 4.84720
Vapor Pressure: 0.0±0.4 mmHg at 25°C

9H-Fluorene, 9-phenyl- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

9H-Fluorene, 9-phenyl- Pricemore >>

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9H-Fluorene, 9-phenyl- Production Method

Production Method 1

25603-67-2

789-24-2

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Triethylsilane

Reference

Functionalization of azafullerene C59N. Radical reactions with 9-substituted fluorenes

Vougioukalakis, Georgios C.; Orfanopoulos, Michael, Tetrahedron Letters, 2003, 44(48), 8649-8652

Production Method 2

98-80-6

2643307-09-7

789-24-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chloro[… Solvents: Ethanol , Toluene ; 4 h, 40 °C

Reference

Synthesis of Triarylmethanes via Palladium-Catalyzed Suzuki-Miyaura Reactions of Diarylmethyl Esters

Dardir, Amira H.; Casademont-Reig, Irene; Balcells, David ; Ellefsen, Jonathan D.; Espinosa, Matthew R.; et al, Organometallics, 2021, 40(14), 2332-2344

Production Method 3

1956316-20-3

789-24-2

Reaction Conditions

1.1 Reagents: Silver triflate Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ; 12 h, 120 °C

Reference

Rapid access to 9-arylfluorenes and spirobifluorenes through Pd-catalyzed C-H arylation/deaminative annulation

Wu, Yu; Wu, Feng-Wei; Zhou, Kun; Li, Yiming; Chen, Lei; et al, Chemical Communications (Cambridge, 2022, 58(43), 6280-6283

Production Method 4

30469-82-0

789-24-2

Reaction Conditions

1.1 Catalysts: Iron chloride (FeCl3) Solvents: Nitromethane ; 5 min, rt

Reference

Highly efficient synthesis of polysubstituted fluorene via iron-catalyzed intramolecular Friedel-Crafts alkylation of biaryl alcohols

Sarkar, Soumen; Maiti, Sukhendu; Bera, Krishnendu; Jalal, Swapnadeep; Jana, Umasish, Tetrahedron Letters, 2012, 53(41), 5544-5547

Production Method 5

86-73-7

789-24-2

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tricyclohexylphosphine , Palladium diacetate Solvents: Dimethylacetamide ; 12 h, 130 °C

Reference

Palladium-Catalyzed Arylation of Methylene-Bridged Polyarenes: Synthesis and Structures of 9-Arylfluorene Derivatives

Chen, Jheng-Jhih; Onogi, Satoru; Hsieh, Ya-Chu; Hsiao, Chien-Chi; Higashibayashi, Shuhei; et al, Advanced Synthesis & Catalysis, 2012, 354(8), 1551-1558

Production Method 6

98-80-6

1203-68-5

789-24-2

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid Catalysts: Palladium diacetate , 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine Solvents: 1,4-Dioxane , Water ; 2 h, 60 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

Solvent control of product diversity in palladium-catalyzed addition of arylboronic acid to aryl aldehydes

Das, Tuluma; Chakraborty, Amarnath; Sarkar, Amitabha, Tetrahedron Letters, 2014, 55(37), 5174-5178

Production Method 7

25603-67-2

789-24-2

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Triethylsilane Solvents: Dichloromethane ; 5 min, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; 0 °C

Reference

Mild, Rapid, and Chemoselective Procedure for the Introduction of the 9-Phenyl-9-fluorenyl Protecting Group into Amines, Acids, Alcohols, Sulfonamides, Amides, and Thiols

Soley, Jacob; Taylor, Scott D., Journal of Organic Chemistry, 2020, 85(4), 2068-2081

Production Method 8

1985-32-6

789-24-2

Reaction Conditions

1.1 Reagents: Sodium hydride , 2640003-11-6 Solvents: Toluene ; rt → 110 °C; 5 h, 110 °C

Reference

Direct catalytic asymmetric synthesis of α-chiral bicyclo[1.1.1]pentanes

Wong, Marie L. J.; Sterling, Alistair J. ; Mousseau, James J.; Duarte, Fernanda ; Anderson, Edward A., Nature Communications, 2021, 12(1),

Production Method 9

1807549-82-1

789-24-2

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene ; 4 h, 110 °C

Reference

Transition-Metal-Free Intramolecular Carbene Aromatic Substitution/Buchner Reaction: Synthesis of Fluorenes and [6,5,7]Benzo-fused Rings

Liu, Zhenxing; Tan, Haocheng; Wang, Long; Fu, Tianren; Xia, Ying; et al, Angewandte Chemie, 2015, 54(10), 3056-3060

Production Method 10

116016-76-3

789-24-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran

Reference

Diphenylytterbium

Starostina, T. A.; Shifrina, R. R.; Rybakova, L. F.; Petrov, E. S., Zhurnal Obshchei Khimii, 1987, 57(10),

Production Method 11

86-73-7

789-24-2

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: (SP-4-1)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: 1,4-Dioxane ; 12 h, 120 °C

Reference

Direct C-H bond arylation of fluorenes with aryl chlorides catalyzed by N-heterocyclic carbene-palladium(II)-1-methylimidazole complex and further transformation of the products in a one-pot procedure

Ji, Ya-Yun; Lu, Li-Li; Shi, Yu-Chun; Shao, Li-Xiong, Organic & Biomolecular Chemistry, 2014, 12(42), 8488-8498

Production Method 12

98-80-6

1940-57-4

789-24-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Palladium , Hexabutylhexakis[μ-[4-(diphenylphosphino)benzoato-κO:κO′]]hexa-μ3-oxohexatin Solvents: Toluene ; rt → reflux; 7 h, reflux

Reference

Organostannoxane-supported palladium nanoparticles. Highly efficient catalysts for Suzuki-coupling reactions

Chandrasekhar, Vadapalli; Narayanan, Ramakirushnan Suriya; Thilagar, Pakkirisamy, Organometallics, 2009, 28(20), 5883-5888

Production Method 13

789-24-2

Reaction Conditions

1.1 Catalysts: Trifluoromethanesulfonic acid Solvents: Dichloromethane ; 1 min, rt

Reference

A general and efficient synthesis of substituted fluorenes and heterocycle-fused indenes containing thiophene or indole rings utilizing a Suzuki-Miyaura coupling and acid-catalyzed Friedel-Crafts reactions as key steps

Li, Guijie; Wang, Erjuan; Chen, Haoyi; Li, Hongfeng; Liu, Yuanhong; et al, Tetrahedron, 2008, 64(38), 9033-9043

Production Method 14

25603-67-2

789-24-2

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Triethylsilane Solvents: Dichloromethane ; 1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

The pKa values of N-arylimidazolinium salts, their higher homologues, and formamidinium salts in dimethyl sulfoxide

Konstandaras, Nicholas; Dunn, Michelle H.; Luis, Ena T.; Cole, Marcus L.; Harper, Jason B., Organic & Biomolecular Chemistry, 2020, 18(10), 1910-1917

Production Method 15

98-80-6

52341-51-2

789-24-2

Reaction Conditions

1.1 Reagents: Potassium carbonate , Benzophenone tosylhydrazone ; 5 h, 130 °C

Reference

One-Pot Synthesis of Triarylmethanes via Metal-Free Reductive Coupling of Diaryl Ketones, Tosylhydrazide, and Arylboronic Acids

Shen, Xu; Gu, Ningning; Liu, Ping; Ma, Xiaowei; Xie, Jianwei; et al, Chinese Journal of Chemistry, 2016, 34(10), 1033-1038

Production Method 16

25603-67-2

789-24-2

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid , Triethylsilane Catalysts: Ammonium fluoride Solvents: Dichloromethane ; 0 °C; 10 h, rt
1.2 Reagents: Water ; rt

Reference

Boron-catalyzed hydrogenolysis of unactivated C(aryl)-C(alkyl) bonds

Xu, Yuliang; Yang, Yizhou; Liu, Yizhen; Li, Zhen Hua; Wang, Huadong, Nature Catalysis, 2023, 6(1), 16-22

Production Method 17

186962-26-5

789-24-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 8 h, rt

Reference

Manganese-Catalyzed Synthesis of Quaternary Peroxides: Application in Catalytic Deperoxidation and Rearrangement Reactions

Ubale, Akash S.; Chaudhari, Moreshwar B.; Shaikh, Moseen A.; Gnanaprakasam, Boopathy, Journal of Organic Chemistry, 2020, 85(16), 10488-10503

Production Method 18

98-80-6

486-25-9

789-24-2

Reaction Conditions

1.1 Reagents: Tosylhydrazine Solvents: Toluene ; 2 h, 80 °C
1.2 Reagents: Potassium carbonate ; 5 h, 110 °C

Reference

A simple and efficient synthesis of 9-arylfluorenes via metal-free reductive coupling of arylboronic acids and N-tosylhydrazones in situ

Shen, Xu; Gu, Ningning; Liu, Ping; Ma, Xiaowei; Xie, Jianwei; et al, RSC Advances, 2015, 5(78), 63726-63731

Production Method 19

25603-67-2

789-24-2

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Triethylsilane Solvents: Dichloromethane ; 1 h, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Water

Reference

Decatungstate-Photocatalyzed Radical Addition of 9-Substituted Fluorenes to [60]Fullerene: A Mechanistic Approach

Malliaros, Nikitas G.; Orfanopoulos, Michael, European Journal of Organic Chemistry, 2021, 2021(34), 4846-4850

9H-Fluorene, 9-phenyl- Raw materials

9H-Fluorene, 9-phenyl- Preparation Products

9H-Fluorene, 9-phenyl- (789-24-2)

9H-Fluorene, 9-phenyl- Related Literature

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